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Compound of Interest

Compound Name: SR11237

Cat. No.: B1681990 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This document provides essential, step-by-step guidance for the proper disposal of SR11237, a

potent and selective retinoid X receptor (RXR) agonist. Adherence to these procedures will

minimize environmental impact and ensure the safety of all laboratory personnel.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for SR11237. The compound is known to cause skin, eye, and respiratory irritation.

Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Required Personal Protective Equipment (PPE):

PPE Component Specification

Gloves Nitrile or other chemically resistant gloves

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.
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Step-by-Step Disposal Protocol
The disposal of SR11237 must be handled as hazardous chemical waste. Under no

circumstances should it be disposed of in the regular trash or down the drain.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid SR11237 waste, including unused or expired neat compound and

contaminated materials (e.g., weighing paper, pipette tips, gloves), in a designated, leak-

proof, and clearly labeled hazardous waste container.

The container should be made of a material compatible with SR11237. High-density

polyethylene (HDPE) is a suitable option.

Liquid Waste:

Collect solutions containing SR11237 in a separate, leak-proof, and clearly labeled

hazardous waste container.

The container material should be compatible with the solvent used to dissolve SR11237.

For example, if dissolved in DMSO, a glass or compatible plastic container should be

used.

Sharps Waste:

Any sharps contaminated with SR11237, such as needles or razor blades, must be placed

in a designated, puncture-resistant sharps container for hazardous chemical waste.

2. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "SR11237"
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The primary hazard(s) (e.g., "Irritant," "Toxic")

The date the waste was first added to the container

The name of the principal investigator or laboratory contact

3. Storage of Hazardous Waste:

Store all SR11237 hazardous waste in a designated and properly placarded Satellite

Accumulation Area (SAA) within the laboratory.

Ensure containers are kept tightly closed except when adding waste.

Do not mix SR11237 waste with incompatible chemicals. Retinoids are known to be unstable

in the presence of strong acids, strong oxidizing agents, and alkalis. They should also not be

mixed with alpha and beta hydroxy acids, benzoyl peroxide, or vitamin C.

4. Arranging for Disposal:

Once the waste container is full (no more than 90% capacity) or has been in accumulation

for the maximum allowable time per institutional and local regulations, arrange for its

collection by a licensed professional hazardous waste disposal service.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Experimental Protocols Cited
The disposal procedures outlined above are based on standard laboratory safety protocols and

hazardous waste management guidelines. For specific handling and storage information, refer

to the manufacturer's Safety Data Sheet (SDS).

Visualizing the Disposal Workflow
To aid in understanding the proper disposal pathway for SR11237, the following diagrams

illustrate the key decision points and procedural flows.
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Caption: Workflow for the proper segregation and disposal of SR11237 waste.
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Caption: Incompatible materials that must be segregated from SR11237 waste.

To cite this document: BenchChem. [Proper Disposal of SR11237: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681990#sr11237-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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